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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ARN14974, a potent and systemically

active inhibitor of acid ceramidase (AC). The information presented herein is compiled from

publicly available research and is intended to support further investigation and drug

development efforts.

Core Function and Mechanism of Action
ARN14974 is a benzoxazolone carboxamide that functions as a highly potent inhibitor of

intracellular acid ceramidase.[1][2][3][4][5] Acid ceramidase is a critical lysosomal enzyme

responsible for the hydrolysis of ceramide into sphingosine and a free fatty acid. By inhibiting

this enzymatic activity, ARN14974 effectively increases the intracellular concentration of

ceramides while decreasing the levels of sphingosine and its downstream metabolite,

sphingosine-1-phosphate (S1P).[1][6] This modulation of the ceramide/sphingosine rheostat is

central to the biological effects of ARN14974, as ceramides are key signaling molecules

involved in cellular processes such as apoptosis, cell senescence, and inflammation.[6][7][8]

Quantitative Data Summary
The following tables summarize the key quantitative parameters of ARN14974 activity based

on available in vitro and in vivo data.
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Parameter Value Species/System Reference

IC50 (Enzymatic) 79 nM
Human Acid

Ceramidase
[1][2][3][4][5][6]

IC50 (Cellular) 400 nM
RAW 264.7 (murine

macrophages)
[1][6]

825 nM
SW403 (human

adenocarcinoma)
[1][6]

Parameter Value
Administration
Route

Species Reference

Cmax 1767.9 ng/mL 10 mg/kg (i.p.) Mice [2]

628 ng/mL 1 mg/kg (i.v.) Mice [2]

Half-life (t½) 458 min 10 mg/kg (i.p.) Mice [2]

72 min 1 mg/kg (i.v.) Mice [2]

Signaling Pathway
The primary mechanism of ARN14974 involves the direct inhibition of acid ceramidase, leading

to an accumulation of ceramide. Ceramide, a bioactive lipid, can trigger a cascade of

downstream signaling events, most notably the induction of apoptosis. The following diagram

illustrates the simplified signaling pathway affected by ARN14974.
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ARN14974 inhibits Acid Ceramidase, increasing Ceramide levels and promoting cellular
apoptosis.

Experimental Protocols
The following are representative protocols for key experiments used to characterize the

function of ARN14974.

In Vitro Acid Ceramidase Inhibition Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of ARN14974 against

purified human acid ceramidase.

Materials:

Recombinant human acid ceramidase

Fluorogenic ceramidase substrate (e.g., NBD-C12-ceramide)

Assay buffer (e.g., 50 mM sodium acetate, pH 4.5, 0.1% Triton X-100)

ARN14974 stock solution in DMSO

96-well black microplates

Fluorescence plate reader

Procedure:

Prepare serial dilutions of ARN14974 in assay buffer.

In a 96-well plate, add 10 µL of each ARN14974 dilution. Include a vehicle control (DMSO)

and a no-enzyme control.

Add 40 µL of recombinant human acid ceramidase solution to each well (except the no-

enzyme control) and incubate for 15 minutes at 37°C.

Initiate the reaction by adding 50 µL of the fluorogenic ceramidase substrate to all wells.

Incubate the plate at 37°C for 30 minutes, protected from light.

Stop the reaction by adding 100 µL of a stop solution (e.g., 0.1 M glycine, pH 10.5).

Measure the fluorescence intensity using a plate reader with appropriate excitation and

emission wavelengths for the fluorophore used.

Calculate the percent inhibition for each concentration of ARN14974 relative to the vehicle

control.
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Determine the IC50 value by fitting the dose-response curve using non-linear regression

analysis.

Cellular Ceramide Level Quantification
Objective: To measure the effect of ARN14974 on intracellular ceramide levels in a cell line

(e.g., SW403).

Materials:

SW403 human adenocarcinoma cells

Cell culture medium and supplements

ARN14974 stock solution in DMSO

Lipid extraction solvents (e.g., chloroform, methanol)

Internal standards for mass spectrometry (e.g., C17-ceramide)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

Seed SW403 cells in 6-well plates and allow them to adhere overnight.

Treat the cells with varying concentrations of ARN14974 (e.g., 0.1 to 20 µM) or vehicle

(DMSO) for 24 hours.

After treatment, wash the cells with ice-cold PBS and harvest them by scraping.

Perform lipid extraction using a modified Bligh-Dyer method.

Add internal standards to the lipid extracts for normalization.

Dry the lipid extracts under a stream of nitrogen and reconstitute in an appropriate solvent

for LC-MS/MS analysis.

Analyze the samples by LC-MS/MS to quantify the levels of different ceramide species.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normalize the ceramide levels to the internal standard and total protein concentration.

Compare the ceramide levels in ARN14974-treated cells to the vehicle-treated control.

Seed SW403 Cells

Treat with ARN14974 or Vehicle

Wash and Harvest Cells

Perform Lipid Extraction

Analyze by LC-MS/MS

Quantify Ceramide Levels

Click to download full resolution via product page

Workflow for quantifying cellular ceramide levels after ARN14974 treatment.
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In Vivo Efficacy
In vivo studies in mice have demonstrated that ARN14974 is systemically active.[1][2]

Following intraperitoneal or intravenous administration, ARN14974 effectively reduces acid

ceramidase activity in multiple organs, including the brain, liver, heart, lungs, and kidneys.[1][2]

[6] This inhibition of AC activity leads to a corresponding increase in pulmonary ceramide

levels.[1] These findings highlight the potential of ARN14974 as a tool to study the in vivo roles

of acid ceramidase and as a potential therapeutic agent.

Conclusion
ARN14974 is a well-characterized, potent, and systemically active inhibitor of acid ceramidase.

Its ability to modulate the ceramide-sphingosine rheostat makes it a valuable tool for research

into the roles of sphingolipids in health and disease. Further investigation into its therapeutic

potential in areas such as oncology and inflammatory diseases is warranted. So far, no clinical

studies have been conducted with ARN14974.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ARN14974: A Technical Guide to its Function as an Acid
Ceramidase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764909#what-is-the-function-of-arn14974]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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